Cas no 2172523-45-2 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• CAS No: 2172523-45-2
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6184429
• PubChem ID: 165502576
• Update Time: 2025-06-10

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• EN300-1488176
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid
• 2172523-45-2

• Inchi： 1S/C25H30N2O5/c1-3-8-17(14-23(28)26-16(2)13-24(29)30)27-25(31)32-15-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,16-17,22H,3,8,13-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： AXYXDLWOIMGABY-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NC(C)CC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid

Comprehensive Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid (CAS No. 2172523-45-2)

In the rapidly evolving field of peptide synthesis and bioconjugation chemistry, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid (CAS No. 2172523-45-2) has emerged as a critical building block for researchers. This compound, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biomaterial development. The Fmoc group in its structure provides temporary protection for the amino group during synthesis, enabling precise control over peptide chain elongation.

The molecular structure of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid combines a hexanoic acid backbone with an Fmoc-protected amine and a butanoic acid terminus, making it particularly valuable for creating custom peptide spacers and linker molecules. Recent studies in targeted drug delivery systems have highlighted its utility in constructing PEGylated peptides and antibody-drug conjugates (ADCs), addressing current research trends in precision medicine and cancer therapeutics.

From a synthetic chemistry perspective, the compound's CAS No. 2172523-45-2 serves as a unique identifier that helps researchers track its purity and batch-to-batch consistency - crucial factors in GMP-compliant peptide production. The carboxylic acid terminus allows for efficient coupling with various amine-containing molecules through standard carbodiimide chemistry, while the Fmoc group can be selectively removed under mild basic conditions (typically using piperidine in DMF), making it compatible with sensitive biological molecules.

In the context of current biotechnology trends, this compound addresses several frequently searched topics in scientific databases: peptide modification techniques, fluorescent probe conjugation, and controlled release formulations. Its structural features enable the creation of pH-sensitive drug carriers, a hot topic in smart drug delivery research. The hexanamido spacer provides optimal length for maintaining biological activity while minimizing steric hindrance - a balance that researchers often query when designing bioactive conjugates.

The 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid also finds applications in surface modification of biomaterials, particularly in developing cell-adhesive substrates for tissue engineering. This aligns with growing interest in 3D bioprinting and regenerative medicine, where controlled presentation of bioactive peptides on scaffolds is essential. The compound's dual functionality (amine and carboxyl groups) makes it ideal for creating heterobifunctional crosslinkers, another trending search term in bioconjugation chemistry.

Quality control of CAS No. 2172523-45-2 typically involves HPLC analysis and mass spectrometry, ensuring compliance with stringent requirements for pharmaceutical intermediates. The compound's stability profile - resistant to racemization during coupling reactions - makes it preferable over similar derivatives in chiral peptide synthesis. Recent publications have demonstrated its use in constructing multivalent peptide dendrimers, addressing the need for enhanced therapeutic efficacy through avidity effects.

From a commercial perspective, the global market for Fmoc-amino acid derivatives like 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid is expanding, driven by increasing R&D investment in peptide-based therapeutics. The compound's versatility supports development of peptide vaccines, diagnostic probes, and cosmeceutical ingredients - all areas experiencing significant growth according to recent market analyses. Proper handling requires anhydrous conditions for long-term storage, with recommended temperatures between -20°C to -80°C to maintain optimal stability.

Future research directions for this compound may explore its potential in enzyme-responsive drug release systems and bioorthogonal conjugation strategies, two rapidly advancing areas in chemical biology. The balanced hydrophilic-lipophilic properties of the hexanamidobutanoic acid moiety make it particularly interesting for improving peptide drug bioavailability, a persistent challenge in pharmaceutical development. As synthetic methodologies advance, we anticipate broader applications of this building block in next-generation biopharmaceuticals and advanced biomaterials.